Cas no 139326-48-0 (Acetic acid, [(4-nitrophenyl)sulfonyl]-, 1-methylethyl ester)

Acetic acid, [(4-nitrophenyl)sulfonyl]-, 1-methylethyl ester structure
139326-48-0 structure
Product Name:Acetic acid, [(4-nitrophenyl)sulfonyl]-, 1-methylethyl ester
CAS No:139326-48-0
MF:C11H13NO6S
MW:287.28902220726
CID:1266658
PubChem ID:15146851
Update Time:2025-04-20

Acetic acid, [(4-nitrophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-nitrophenyl)sulfonyl]-, 1-methylethyl ester
    • Acetic acid, ((4-nitrophenyl)sulfonyl)-, 1-methylethyl ester
    • 4-Nitrophenylsulfonyl-acetic acid, isopropyl est
    • 139326-48-0
    • DTXSID90876418
    • AKOS010939609
    • Inchi: 1S/C11H13NO6S/c1-8(2)18-11(13)7-19(16,17)10-5-3-9(4-6-10)12(14)15/h3-6,8H,7H2,1-2H3
    • InChI Key: AZPHBGZAWWQIKA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(CC(=O)OC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 287.04639
  • Monoisotopic Mass: 287.04635831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 103.58
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